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Compound of Interest

Compound Name: Mercury200

Cat. No.: B1174205

These application notes provide detailed protocols for researchers, scientists, and drug
development professionals utilizing a Mercury200 direct mercury analyzer for environmental
monitoring. The methodologies outlined are based on established principles of thermal
decomposition, amalgamation, and atomic absorption or fluorescence spectroscopy, ensuring
high-quality, reproducible data for the analysis of water, soil, and air samples.

Application Note 1: Analysis of Total Mercury in
Water Samples

This protocol details the determination of total mercury in aqueous samples, including
groundwater, surface water, and industrial effluent. The Mercury200 analyzer offers a rapid
and efficient method, eliminating the need for cumbersome and hazardous wet chemistry
digestions.

Experimental Protocol: Water Analysis

o Sample Collection and Preservation:
o Collect water samples in pre-cleaned borosilicate glass or fluoropolymer bottles.[1][2]

o For dissolved mercury analysis, filter the sample through a 0.45 um membrane filter
immediately after collection.[2][3]
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o Preserve the sample by adding hydrochloric acid (HCI) to a pH < 2.[3] Alternatively, for
ultra-trace analysis, some protocols recommend no acid preservation to avoid
contamination.[2]

o Store samples refrigerated at approximately 4°C and analyze within 28 days.[4]

e |nstrument Calibration:

o Prepare a series of agueous mercury standards from a certified 1000 ppm stock solution.

[5]

o Dilute the stock solution with deionized water containing 0.15% nitric acid to create
working standards with concentrations ranging from 0.05 to 600 ng of mercury.[4]

o Generate a calibration curve by analyzing aliquots of the working standards. The
Mercury200 software will automatically construct the curve.

o Sample Analysis:

o

Gently agitate the water sample to ensure homogeneity.

o Using a micropipette, introduce a known volume (e.g., 100-500 pL) of the sample into a
guartz or nickel sample boat.[5]

o Place the sample boat into the Mercury200 autosampler.

o Initiate the analysis sequence. The instrument will dry the sample, thermally decompose it,
and detect the released mercury.[4][5]

o The result for total mercury will be displayed in ng or converted to a concentration based
on the sample volume.

e Quality Control:
o Analyze a method blank (deionized water) to assess for contamination.

o Analyze a laboratory control sample (a standard of known concentration) to verify
calibration accuracy.
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o Analyze a matrix spike by adding a known amount of mercury standard to a sample to
assess for matrix interference.

Quantitative Data Summary: Water Analysis

Parameter Value Reference

Typical Working Range 0.05 - 600 ng [4]

) o As low as 0.005 ng/L (for ultra-
Method Detection Limit (MDL)
trace methods)

Sample Volume 100 - 1000 pL [5]
Analysis Time per Sample < 6 minutes [5]
Sample Preservation HCltopH <2 [3]
Holding Time 28 days at 4°C [4]

Experimental Workflow: Water Analysis

Sample Preparation Instrument Analysis Data Acquisition

Collect Water Sample |—>| Preserve with HCI (pH < 2) |—>| Pipette Aliquot into Sample Boat |—>| Load into Mercury200 |—>| Start Analysis Sequence |—>| Software Calculates Concentration |—>| Generate Report

Click to download full resolution via product page

Caption: Workflow for total mercury analysis in water samples.

Application Note 2: Analysis of Total Mercury in Soil
and Sediment Samples

The Mercury200 is ideally suited for the direct analysis of solid matrices like soil and sediment,
bypassing the need for hazardous acid digestion.[5][6] This application note provides a protocol
for the accurate determination of total mercury in these environmental samples.
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Experimental Protocol: Soil and Sediment Analysis

e Sample Preparation:
o Homogenize the soil or sediment sample to ensure it is representative.

o If necessary, dry the sample at a low temperature (e.g., 30-40°C) to a constant weight to
determine the moisture content. Note that high-temperature drying can lead to mercury
loss.[7][8]

o For heterogeneous samples, sieving through a mesh may be required.[9]
e Instrument Calibration:

o Perform a multi-point calibration using either aqueous standards pipetted onto a clean,
inert matrix (like quartz sand) or by using certified solid reference materials with known
mercury concentrations.[10]

o Sample Analysis:

o Weigh a small amount of the prepared sample (typically 100-500 mg) directly into a
sample boat.[10]

o Place the boat into the Mercury200's autosampler.

o Initiate the analysis. The instrument's heating profile will first dry the sample and then
thermally decompose the matrix to release all mercury.[11]

o The software will report the total mercury content, which can be expressed on a dry weight
basis using the predetermined moisture content.

e Quality Control:
o Analyze a method blank (an empty sample boat) to check for system contamination.

o Analyze a certified reference material (CRM) with a matrix similar to the samples to verify
accuracy.
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o Analyze a sample duplicate to assess sample homogeneity and method precision.

Quantitative Data Summary: Soil and Sediment Analysis

Parameter Value Reference
Sample Mass 100 - 500 mg [10]
Analysis Time per Sample ~6 minutes [6]
EPA Method Compliance EPA Method 7473 [5][6]

o Aqueous standards or solid
Calibration [10]

CRMs

Drying Temperature (if needed) 30 - 40°C [7]

Experimental Workflow: Soil and Sediment Analysis

Sample Preparation Instrument Analysis Data Acquisition

Homogenize Sample |—>| Dry at Low Temperature (Optional) |4>| Weigh Sample into Boat |—>| Load into Mercury200 |—>| Start Analysis Sequence |—>| Software Calculates Total Hg |—>| Correct for Moisture Content

Click to download full resolution via product page

Caption: Workflow for total mercury analysis in soil and sediment.

Application Note 3: Monitoring of Gaseous
Elemental Mercury in Air

The Mercury200 can be configured for the continuous or discrete monitoring of gaseous
elemental mercury in ambient or indoor air. This is critical for industrial hygiene, fenceline
monitoring, and environmental research.[12][13]

Experimental Protocol: Air Analysis
e Sampling Setup:
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o For continuous monitoring, connect the Mercury200's inlet to a sampling line with a
particulate filter to prevent dust from entering the instrument.

o For discrete sampling, use sorbent traps (e.g., gold-coated sand) to collect mercury from a
known volume of air.[14] The traps are then analyzed by the Mercury200.

e |nstrument Calibration:

o Calibrate the instrument using a mercury vapor calibration unit that provides a known
concentration of gaseous elemental mercury.[15]

o Alternatively, inject a known volume of mercury-saturated air for calibration.

o Sample Analysis (Continuous Mode):

o Set the desired sampling interval and flow rate in the Mercury200 software.

o The instrument will continuously draw in air, pre-concentrate the mercury on an internal
gold trap, and then thermally desorb it for analysis.[15]

o The data is logged in real-time, providing a high-resolution temporal profile of mercury
concentrations.

o Sample Analysis (Sorbent Trap Mode):

o Place the sorbent trap directly into the Mercury200's thermal desorption unit.

o Initiate the analysis sequence. The instrument will heat the trap, releasing the collected
mercury for quantification.

o The total mass of mercury is divided by the volume of air sampled to determine the
average concentration.

e Quality Control:

o Regularly perform zero-air checks by sampling through a mercury-free air source.

o Verify the calibration on a routine basis using the calibration gas source.
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o For sorbent trap analysis, include field blanks and lab blanks to check for contamination.

[2]

Quantitative Data Summary: Air Analysis

Parameter Value Reference
Sampling Method Continuous or Sorbent Trap [14][15]
) o Atomic Fluorescence or
Detection Principle ] [15][16]
Absorption
Calibration Gaseous Mercury Standard [15]

NIOSH Method (Sorbent

NIOSH Method 6009 [17]
Traps)

Typical Flow Rate (Sorbent )
0.15-0.25 L/min [14]
Traps)

Logical Relationships: Air Monitoring Approaches

Air Mercury Monitoring

Continuous Monitoring Discrete Sampling (Sorbent Traps)

\/ \/ \/ \/

(Real-Time Data Logging) (High Temporal ResolutiorD G’ime-Weighted Average Concentratior) ' Field Portability '

Click to download full resolution via product page

Caption: Approaches for monitoring airborne mercury.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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